Cas no 1213209-04-1 (methyl (3S)-3-amino-3-(5-methylthiophen-3-yl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(5-methylthiophen-3-yl)propanoate
• CAS No: 1213209-04-1
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 5923917
• PubChem ID: 165507555
• Update Time: 2025-06-13

methyl (3S)-3-amino-3-(5-methylthiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenepropanoic acid, β-amino-5-methyl-, methyl ester, (βS)-
• methyl (3S)-3-amino-3-(5-methylthiophen-3-yl)propanoate
• 1213209-04-1
• EN300-1285554

• Inchi： 1S/C9H13NO2S/c1-6-3-7(5-13-6)8(10)4-9(11)12-2/h3,5,8H,4,10H2,1-2H3/t8-/m0/s1
• InChI Key： NKMGLRRQXXRXDC-QMMMGPOBSA-N
• SMILES： C1SC(C)=CC=1[C@@H](N)CC(OC)=O

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 309.4±42.0 °C(Predicted)
• pka: 8.10±0.33(Predicted)

Additional information on methyl (3S)-3-amino-3-(5-methylthiophen-3-yl)propanoate

Professional Introduction to Methyl (3S)-3-amino-3-(5-methylthiophen-3-yl)propanoate (CAS No. 1213209-04-1)

Methyl (3S)-3-amino-3-(5-methylthiophen-3-yl)propanoate, with the CAS number 1213209-04-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amino acid derivatives and features a unique structural motif that includes a thiophene ring, which is a key feature in many bioactive molecules. The stereochemistry of the compound, specifically the (3S) configuration, plays a crucial role in its biological activity and interactions with biological targets.

The structural framework of Methyl (3S)-3-amino-3-(5-methylthiophen-3-yl)propanoate consists of a propanoate backbone modified with an amino group at one end and a substituted thiophene ring at the other. The presence of the amino group makes this compound a potential precursor for more complex molecules, including peptidomimetics and other pharmacologically relevant entities. The thiophene ring, particularly the 5-methylthiophen-3-yl moiety, is known for its ability to interact with various biological receptors and enzymes, making it a valuable scaffold in drug design.

In recent years, there has been growing interest in thiophene-based compounds due to their diverse biological activities. Studies have shown that thiophenes can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern on the thiophene ring can significantly influence these properties, making it essential to carefully design and synthesize derivatives with desired characteristics. Methyl (3S)-3-amino-3-(5-methylthiophen-3-yl)propanoate represents an important step in this direction, offering a versatile platform for further chemical modifications.

The stereochemistry of the compound, denoted by the (3S) configuration, is critical for its biological activity. Enantiomers of chiral compounds can exhibit vastly different pharmacological profiles, often due to differences in how they interact with biological targets at the molecular level. The (3S) configuration of Methyl (3S)-3-amino-3-(5-methylthiophen-3-yl)propanoate suggests that it may have specific binding interactions with certain enzymes or receptors, which could be exploited for therapeutic purposes.

Recent research in the field of medicinal chemistry has highlighted the importance of chiral amino acid derivatives in drug development. These compounds often serve as key building blocks for designing novel therapeutics that can selectively target specific biological pathways. Methyl (3S)-3-amino-3-(5-methylthiophen-3-yl)propanoate fits well within this context, as it combines the functionalities of an amino acid derivative with the structural complexity of a substituted thiophene ring.

The synthesis of Methyl (3S)-3-amino-3-(5-methylthiophen-3-yl)propanoate involves multiple steps, including stereoselective reactions to establish the desired (3S) configuration. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been particularly useful in achieving high enantiomeric purity.

In addition to its potential applications in drug development, Methyl (3S)-3-amino-3-(5-methylthiophen-3-yl)propanoate may also serve as a valuable tool in biochemical research. Its unique structure allows researchers to study interactions between small molecules and biological targets at a detailed level. This can provide insights into mechanisms of action for existing drugs and inspire new therapeutic strategies.

The growing body of literature on thiophene-based compounds underscores their significance in pharmaceutical research. Studies have demonstrated that these molecules can modulate various signaling pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The ability to fine-tune the structure of these compounds to achieve desired biological effects makes them highly attractive for drug discovery efforts.

Methyl (3S)-3-amino-3-(5-methylthiophen-3-yl)propanoate represents an important advancement in this area, offering a promising lead compound for further development. Its unique combination of structural features positions it as a versatile intermediate for synthesizing more complex bioactive molecules. As research continues to uncover new applications for thiophene derivatives, compounds like Methyl (3S)-3-amino-3-(5-methylthiophen-3-y l)propanoate are likely to play a pivotal role in shaping future therapeutic approaches.